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Compound of Interest

N-Methylindan-2-amine
Compound Name:
hydrochloride

Cat. No.: B173241

. Get Quote

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with N-Methylindan-2-amine
hydrochloride (CAS No: 10408-85-2). The following procedures are designed to ensure a safe
laboratory environment and minimize risks associated with this chemical.

Hazard Identification and Classification

N-Methylindan-2-amine hydrochloride is classified with the following hazards according to
the Globally Harmonized System (GHS).[1]

Hazard Class Category Hazard Statement
Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation
Specific target organ toxicity, H335: May cause respiratory
single exposure irritation

Signal Word: Warning[1]
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Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when

handling N-Methylindan-2-amine hydrochloride.

Equipment

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
dust, preventing serious eye
irritation.[1][2][3]

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves).

Prevents skin contact and
irritation.[1][4] Gloves should
be inspected before use and
changed regularly or
immediately upon

contamination.[4][5]

Protective Clothing

A laboratory coat.

Provides a barrier against
accidental spills and
contamination of personal
clothing.[4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

Avoid breathing dust or fumes
to prevent respiratory tract
irritation.[1] If ventilation is
inadequate, a NIOSH/MSHA-
approved respirator may be

necessary.[4][6]

Operational Plan: Handling and Storage

Engineering Controls:

e Work in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize

inhalation exposure.[1]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[2][6]
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Handling Procedures:

thoroughly after handling the substance.[1]

Storage:

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Dispensing: Avoid creating dust when handling the solid material.

General Practices: Do not eat, drink, or smoke in the handling area.[1] Wash hands

Clothing: Remove any contaminated clothing promptly and wash it before reuse.[1]

e Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

o Keep away from incompatible substances.

Emergency and Disposal Plan

Emergency Procedures:

Exposure Route

First Aid Measures

Rinse mouth with water.[1] Seek immediate

If Swallowed ) )
medical attention.
) Wash the affected area with plenty of soap and
If on Skin ) ]
water.[1] Remove contaminated clothing.
Move the individual to fresh air and keep them
If Inhaled . " :
in a position comfortable for breathing.[1]
Rinse cautiously with water for several minutes.
If in Eyes Remove contact lenses if present and easy to
do so. Continue rinsing.[1]
For small spills, sweep up the solid material,
) avoiding dust generation, and place it into a
Spills

suitable container for disposal.[8] Ensure

adequate ventilation.
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Disposal Plan:

e Dispose of N-Methylindan-2-amine hydrochloride and any contaminated materials in
accordance with local, state, and federal regulations.

e Waste should be placed in a labeled, sealed container.

Workflow for Safe Handling
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Workflow for Handling N-Methylindan-2-amine hydrochloride

Preparation

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves
- Lab Coat

:

Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

Proceed to Handling

Hangling

Handle N-Methylindan-2-amine hydrochloride
- Avoid creating dust
- Do not eat, drink, or smoke

Complete Handling

Post-HandIir;q & Disposal

Decontaminate Work Area

l

Dispose of Waste in Accordance with Regulations

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for N-Methylindan-2-amine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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